Benzamide, 2-((2-(4-(2-phenylethyl)-1-piperazinyl)ethyl)amino)-, monohydrochloride

• CAS RN: 65883-74-1
• Molecular Formula: C21H29ClN4O
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 2-[2-[4-(2-phenylethyl)piperazin-1-yl]ethylamino]benzamide;hydrochloride
• InChI: InChI=1S/C21H28N4O.ClH/c22-21(26)19-8-4-5-9-20(19)23-11-13-25-16-14-24(15-17-25)12-10-18-6-2-1-3-7-18;/h1-9,23H,10-17H2,(H2,22,26);1H
• InChI Key: YNSJBKUCDKNTTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)CCNC3=CC=CC=C3C(=O)N.Cl

Description

Benzamide, 2-((2-(4-(2-phenylethyl)-1-piperazinyl)ethyl)amino)-, monohydrochloride is a useful research compound. Its molecular formula is C21H29ClN4O and its molecular weight is 388.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.6 g anthranilamide, 34.5 g 4-phenethylpiperazinoethyl chloride dihydrochloride, 17.5 g sodium acetate, and 50 ml water was refluxed for 24 hours, 50 ml water and 50 ml NH4OH was added and the mixture cooled. The liquid was decanted and the oily solid dissolved in 100 ml propanol, 200 ml water added and the solid filtered. The solid was dissolved in 2 liters of dry ether, acidified with dry HCl gas and filtered. The HCl salt was recrystallized from propanol to give 9.2 g product.